Cas no 117570-76-0 (9H-Xanthene-4-aceticacid, 8-methyl-9-oxo-)
117570-76-0 structure
Product Name:9H-Xanthene-4-aceticacid, 8-methyl-9-oxo-
CAS No:117570-76-0
MF:C16H12O4
MW:268.264084815979
MDL:MFCD28016379
CID:181132
PubChem ID:386025
Update Time:2025-09-21
9H-Xanthene-4-aceticacid, 8-methyl-9-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Xanthene-4-aceticacid, 8-methyl-9-oxo-
- 2-(8-methyl-9-oxoxanthen-4-yl)acetic acid
- 8-methylxanthen-9-one-4-acetic acid
- (8-methyl-9-oxo-9H-xanthen-4-yl)acetic acid
- 8-Methylxanthenone-4-acetic acid
- 8-Mexaa
- 9H-Xanthene-4-acetic acid, 8-methyl-9-oxo-
- AS-80918
- 2-(1-methyl-9-oxo-9H-xanthen-5-yl)acetic acid
- 117570-76-0
- NSC677592
- CHEMBL167181
- DTXSID60151825
- NCI60_027676
- SCHEMBL20762953
- 8-Me-XAA
- 8-Methylxanthanone acetic acid
- Y11291
- 2-(8-METHYL-9-OXO-9H-XANTHEN-4-YL)ACETICACID
- 2-(8-methyl-9-oxo-xanthen-4-yl)acetic acid
- MFCD28016379
- 2-(8-METHYL-9-OXO-9H-XANTHEN-4-YL)ACETIC ACID
- AKOS025243400
-
- MDL: MFCD28016379
- Inchi: 1S/C16H12O4/c1-9-4-2-7-12-14(9)15(19)11-6-3-5-10(8-13(17)18)16(11)20-12/h2-7H,8H2,1H3,(H,17,18)
- InChI Key: LOMULPZJAGQWGF-UHFFFAOYSA-N
- SMILES: O1C2C=CC=C(C)C=2C(C2C=CC=C(CC(=O)O)C1=2)=O
Computed Properties
- Exact Mass: 268.07356
- Monoisotopic Mass: 268.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
9H-Xanthene-4-aceticacid, 8-methyl-9-oxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM475873-1g |
8-methylxanthen-9-one-4-acetic acid |
117570-76-0 | 95%+ | 1g |
$*** | 2023-04-03 | |
| eNovation Chemicals LLC | Y0990362-1g |
2-(8-methyl-9-oxo-9H-xanthen-4-yl)acetic acid |
117570-76-0 | 95% | 1g |
$1215 | 2024-08-02 | |
| eNovation Chemicals LLC | D541052-500mg |
8-methylxanthen-9-one-4-acetic acid |
117570-76-0 | 98% | 500mg |
$1000 | 2024-06-05 | |
| eNovation Chemicals LLC | D519376-50mg |
8-methylxanthen-9-one-4-acetic acid |
117570-76-0 | 95% | 50mg |
$295 | 2024-05-23 | |
| eNovation Chemicals LLC | D519376-100mg |
8-methylxanthen-9-one-4-acetic acid |
117570-76-0 | 95% | 100mg |
$485 | 2024-05-23 | |
| eNovation Chemicals LLC | D519376-250mg |
8-methylxanthen-9-one-4-acetic acid |
117570-76-0 | 95% | 250mg |
$700 | 2024-05-23 | |
| eNovation Chemicals LLC | D519376-500mg |
8-methylxanthen-9-one-4-acetic acid |
117570-76-0 | 95% | 500mg |
$1200 | 2024-05-23 | |
| eNovation Chemicals LLC | D519376-500mg |
8-methylxanthen-9-one-4-acetic acid |
117570-76-0 | 95% | 500mg |
$1200 | 2025-02-27 | |
| eNovation Chemicals LLC | D519376-50mg |
8-methylxanthen-9-one-4-acetic acid |
117570-76-0 | 95% | 50mg |
$295 | 2025-02-27 | |
| eNovation Chemicals LLC | D519376-100mg |
8-methylxanthen-9-one-4-acetic acid |
117570-76-0 | 95% | 100mg |
$485 | 2025-02-27 |
9H-Xanthene-4-aceticacid, 8-methyl-9-oxo- Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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